Cas no 71477-17-3 (Methanediol,1-(decyloxy)-)

Methanediol,1-(decyloxy)- structure
Methanediol,1-(decyloxy)- structure
Product Name:Methanediol,1-(decyloxy)-
CAS No:71477-17-3
MF:C11H24O3
MW:204.306464195251
CID:567382
PubChem ID:3018149
Update Time:2025-04-19

Methanediol,1-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Methanediol,1-(decyloxy)-
    • (Decyloxy)methanediol
    • decoxymethanediol
    • DTXSID60991905
    • EINECS 275-508-0
    • NS00062370
    • 71477-17-3
    • Inchi: 1S/C11H24O3/c1-2-3-4-5-6-7-8-9-10-14-11(12)13/h11-13H,2-10H2,1H3
    • InChI Key: FDWNORQBNLVBQI-UHFFFAOYSA-N
    • SMILES: O(C(O)O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 204.17262
  • Monoisotopic Mass: 204.172545
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 3.5

Experimental Properties

  • Density: 0.964
  • Boiling Point: 206.4°C at 760 mmHg
  • Flash Point: 78.6°C
  • Refractive Index: 1.457
  • PSA: 49.69
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD